6-Phenylpyrazolo[1,5-a]pyrimidine
Overview
Description
6-Phenylpyrazolo[1,5-a]pyrimidine is a useful research compound. Its molecular formula is C12H9N3 and its molecular weight is 195.22 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Studies :
- It is used in the synthesis of pyrazolo[1,5-c]pyrimidines, contributing to the study of their reactions (Marei, Aly, & Mishrikey, 1992).
- 6-(2-hydroxybenzoyl)-5-methyl-7-phenylpyrazolo[1,5-a]pyrimidines are synthesized under solvent-free conditions, highlighting their high yields and short reaction times, beneficial in chemistry research (Quiroga et al., 2008).
Pharmacological Properties :
- Derivatives exhibit antipyretic, hypothermizing, and anti-inflammatory properties, useful in Q.S.A.R. studies (Pecori Vettori et al., 1981).
- They show inhibition of proliferation in MCF-7 human breast cancer cells (Atta et al., 2019).
- 6-Phenylpyrazolo[1,5-a]pyrimidine derivatives are potential benzodiazepine receptor ligands (Bruni et al., 1994).
Medical Chemistry and Drug Design :
- They are potent CRF-1 receptor antagonists, with their 3D structures determined by X-ray crystallography (Wustrow et al., 1998).
- These compounds have anti-inflammatory and anti-cancer activities, as shown in synthesized antipyrinyl-pyrazolo[1,5-a]pyrimidine hybrids (Kaping et al., 2020).
- Antibacterial activity has been observed in certain derivatives (Rostamizadeh et al., 2013).
Other Applications :
- These compounds serve as effective corrosion inhibitors for ferrous alloys (Wazzan & Mahgoub, 2014).
- Certain 3-pyridylpyrazolo[1,5-a]pyrimidines have shown promise in animal behavioral models and were developed into clinical compounds for major depression treatment (Chen et al., 2004).
Properties
IUPAC Name |
6-phenylpyrazolo[1,5-a]pyrimidine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H9N3/c1-2-4-10(5-3-1)11-8-13-12-6-7-14-15(12)9-11/h1-9H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FFZZBWMZADBGCY-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=CN3C(=CC=N3)N=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H9N3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
195.22 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.